Cas no 288083-23-8 (6-Benzofuranamine,2-methyl-)

6-Benzofuranamine,2-methyl- structure
6-Benzofuranamine,2-methyl- structure
Product Name:6-Benzofuranamine,2-methyl-
CAS No:288083-23-8
MF:C9H9NO
MW:147.173862218857
CID:248807
PubChem ID:18612539
Update Time:2025-04-19

6-Benzofuranamine,2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 6-Benzofuranamine,2-methyl-
    • 2-Methyl-6-aminobenzofuran
    • 288083-23-8
    • NSUKUHMKEFMMKG-UHFFFAOYSA-N
    • 6-Benzofuranamine,2-methyl-(9CI)
    • SCHEMBL6980491
    • 2-methyl-6-benzofuranamine
    • AKOS006363549
    • Inchi: 1S/C9H9NO/c1-6-4-7-2-3-8(10)5-9(7)11-6/h2-5H,10H2,1H3
    • InChI Key: NSUKUHMKEFMMKG-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC2C=CC(=CC1=2)N

Computed Properties

  • Exact Mass: 147.06847
  • Monoisotopic Mass: 147.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • PSA: 39.16
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